Cas no 1438250-08-8 (2-fluoro-5-(pyridin-2-yl)pyridine)

• Product Name: 2-fluoro-5-(pyridin-2-yl)pyridine
• CAS No: 1438250-08-8
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• MDL: MFCD28679272
• CID: 4828316
• PubChem ID: 67320708
• Update Time: 2025-05-20

2-fluoro-5-(pyridin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6'-Fluoro-2,3'-bipyridine
• 2,3'-Bipyridine, 6'-fluoro-
• 2-fluoro-5-pyridin-2-ylpyridine
• 2-fluoro-5-(pyridin-2-yl)pyridine

• MDL： MFCD28679272
• Inchi： 1S/C10H7FN2/c11-10-5-4-8(7-13-10)9-3-1-2-6-12-9/h1-7H
• InChI Key： MJBVVHYFIJOHDK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-fluoro-5-(pyridin-2-yl)pyridine

Professional Introduction to Compound with CAS No. 1438250-08-8 and Product Name: 2-fluoro-5-(pyridin-2-yl)pyridine

The compound with the CAS number 1438250-08-8 and the product name 2-fluoro-5-(pyridin-2-yl)pyridine represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a fluorinated pyridine core linked to another pyridine ring, has garnered considerable attention due to its unique structural and electronic properties. The presence of a fluorine atom at the 2-position and a pyridin-2-yl substituent at the 5-position imparts distinct reactivity and potential biological activity, making it a valuable scaffold for further derivatization and exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from fluorinated pyridines. The fluorine atom, known for its ability to enhance metabolic stability, bioavailability, and binding affinity, has become a cornerstone in medicinal chemistry. The specific arrangement of atoms in 2-fluoro-5-(pyridin-2-yl)pyridine not only contributes to its stability but also opens up numerous possibilities for functionalization. This compound serves as a versatile building block for synthesizing more complex molecules with tailored properties.

One of the most compelling aspects of 2-fluoro-5-(pyridin-2-yl)pyridine is its potential application in drug discovery. The pyridine ring system is ubiquitous in biologically active molecules, often serving as a key pharmacophore responsible for interactions with target proteins. By incorporating a fluorine atom and another pyridine ring, researchers can fine-tune the electronic and steric environment of the molecule, potentially leading to enhanced efficacy and reduced side effects. Current studies are exploring its utility in developing inhibitors for various enzymes and receptors involved in metabolic disorders, inflammation, and cancer.

Recent advancements in computational chemistry have further illuminated the promise of 2-fluoro-5-(pyridin-2-yl)pyridine. Molecular modeling studies indicate that this compound can exhibit strong binding interactions with specific amino acid residues in protein targets, suggesting its suitability for designing highly selective drugs. The fluorine atom's electronegativity can modulate electron density distribution, influencing both the compound's solubility and its ability to cross biological membranes. These insights are being leveraged to optimize synthetic routes that maximize yield while preserving the desired chemical integrity.

The synthesis of 2-fluoro-5-(pyridin-2-yl)pyridine involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps typically include halogenation followed by cross-coupling reactions to introduce the pyridinyl group. Recent innovations in catalytic systems have enabled more efficient and environmentally friendly synthetic pathways, reducing waste and improving scalability. These developments are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

From a biological perspective, 2-fluoro-5-(pyridin-2-yl)pyridine has shown promise in preclinical studies as a modulator of signaling pathways relevant to neurological disorders. The pyridine moiety's ability to interact with neurotransmitter receptors makes it an attractive candidate for developing treatments targeting conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its structural features suggest potential applications in antiviral therapies, where precise molecular interactions are essential for inhibiting viral replication.

The compound's stability under various conditions also makes it an excellent candidate for formulation into diverse drug delivery systems. Researchers are investigating its compatibility with liposomes, nanoparticles, and other advanced delivery platforms to enhance bioavailability and targeted release. Such formulations could significantly improve therapeutic outcomes by ensuring optimal exposure levels at target sites while minimizing systemic side effects.

In conclusion, 2-fluoro-5-(pyridin-2-yl)pyridine (CAS No. 1438250-08-8) exemplifies the intersection of innovative chemistry and therapeutic potential. Its unique structural features, coupled with recent advances in synthetic methodologies and computational modeling, position it as a cornerstone compound in modern drug discovery. As research continues to uncover new applications for this versatile scaffold, it is poised to play an increasingly important role in developing next-generation pharmaceuticals that address unmet medical needs.